5-Chloro-2-(2,4-difluorophenoxy)aniline

• IUPAC Name: 5-chloro-2-(2,4-difluorophenoxy)aniline
• InChI: InChI=1S/C12H8ClF2NO/c13-7-1-3-12(10(16)5-7)17-11-4-2-8(14)6-9(11)15/h1-6H,16H2
• InChI Key: XGJSZUQQLRADEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)OC2=C(C=C(C=C2)Cl)N
• Molecular Formula: C12H8ClF2NO
• Molecular Weight: 255.65 g/mol
• CAS No.: 946773-04-2

Description

5-Chloro-2-(2,4-difluorophenoxy)aniline is a useful research compound. Its molecular formula is C12H8ClF2NO and its molecular weight is 255.65 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A study by Kefi et al. (2007) focused on the synthesis and characterization of a new monophosphate compound involving 5-chloro(2,4-dimethoxy)anilinium. This research provided insights into crystal structure, hydrogen bonding, and spectroscopic properties of the compound (Kefi, Abid, Nasr, & Rzaigui, 2007).

Fluorescence Quenching Mechanisms

• Geethanjali et al. (2015) investigated the fluorescence quenching of 5-chloro-2-methoxyphenylboronic acid and its interaction with aniline, shedding light on the static quenching mechanism in these systems (Geethanjali, Nagaraja, & Melavanki, 2015).

Vibrational Spectra Analysis

• The vibrational characteristics of 2-chloro-5-(trifluoromethyl) aniline, which shares structural similarity with 5-Chloro-2-(2,4-difluorophenoxy)aniline, were studied by Karthick et al. (2013). This study involved detailed analysis of vibrational wavenumbers and functional group interactions (Karthick, Balachandran, Perumal, & Nataraj, 2013).

Application in Novel Polymeric Materials

• Shahhosseini et al. (2016) researched the electrochemical synthesis of a novel polymer based on aniline derivatives, highlighting its potential application in dye-sensitized solar cells (Shahhosseini, Nateghi, Kazemipour, & Zarandi, 2016).